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Compound of Interest

Compound Name: 5-Chloro-2-(2-ethylphenoxy)aniline

CAS No.: 946727-78-2

Cat. No.: B3172433

Get Quote

Topic: Proper Disposal Procedures for 5-Chloro-2-(2-ethylphenoxy)aniline

Executive Summary: Immediate Action Card
Target Chemical: 5-Chloro-2-(2-ethylphenoxy)aniline Chemical Class: Halogenated Diaryl

Ether / Aniline Derivative Primary Hazards: Acute Toxicity (Oral/Dermal), Aquatic Toxicity

(Chronic), Potential Carcinogen.[1][2][3]
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Status Immediate Action

Spill (Solid)

Do NOT sweep dry. Dampen with inert oil (e.g.,

mineral oil) or water mist to suppress dust.[1][2]

[3] Scoop into a sealed container.

Spill (Liquid)
Absorb with vermiculite or sand.[1][3][4] Do NOT

use combustible materials (sawdust).[3]

Skin Contact

Wash immediately with soap and water for 15+

minutes.[1][3][5] Do not use solvents

(ethanol/DMSO) as they enhance absorption.[3]

Disposal

Segregate from oxidizers and acids.[1][3][4]

Label as "Hazardous Waste -

Toxic/Halogenated."

Chemical Profile & Hazard Identification
Scientific Integrity Note: Specific safety data for the 2-ethylphenoxy analog is limited in public

repositories.[1][2][3] The protocols below are derived from Structure-Activity Relationship (SAR)

analysis of the closely related 5-chloro-2-phenoxyaniline (CAS 93-67-4) and 5-chloro-2-(2-

chlorophenoxy)aniline (CAS 56966-48-4). As a halogenated aniline, this compound must be

treated as a high-toxicity, persistent organic pollutant.[1][2][3]

Chemical Structure Analysis:

Aniline Moiety: Responsible for potential methemoglobinemia (blood toxicity) and skin

absorption hazards.[3]

Chloro- Group (Position 5): Increases lipophilicity and environmental persistence;

mandates high-temperature incineration.[1][2][3]

Phenoxy Ether Linkage: Adds stability, making the compound resistant to standard

hydrolysis.[3]

GHS Hazard Classification (Inferred):

Acute Toxicity: Category 3 (Toxic if swallowed/in contact with skin).[3]
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Aquatic Toxicity: Acute/Chronic Category 1 (Very toxic to aquatic life with long-lasting

effects).[1][2][3]

Carcinogenicity: Category 2 (Suspected carcinogen).[3][6][7]

Personal Protective Equipment (PPE) & Engineering
Controls
Objective: Prevent dermal absorption and inhalation of dust/aerosols.[2][3][8]

PPE Component Specification Rationale

Gloves
Double Nitrile (min.[1][2][3][5]

0.11 mm outer, 0.06 mm inner)

Aniline derivatives permeate

latex rapidly.[3] Double gloving

provides a breakthrough time

buffer.[3]

Respiratory
N95/P100 (Solid) or ABEK1

(Solution)

Prevents inhalation of toxic

dusts or organic vapors.[1][3]

Body Protection Tyvek® Lab Coat/Coverall

Disposable, non-woven fabric

prevents dust accumulation on

street clothes.[1][3]

Eye Protection Chemical Splash Goggles

Tightly fitting goggles are

required; safety glasses are

insufficient for aniline

liquids/dusts.[1][3]

Step-by-Step Disposal Protocol
A. Solid Waste (Contaminated Solids, PPE, Wipes)[3]

Segregation: Isolate all solid waste contaminated with the substance.[3] Do NOT mix with

general trash or biohazard waste.[2][3]

Containerization:

Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][2][3]
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Line the jar with a clear, 6-mil polyethylene bag (double-bagging recommended).[1][2][3]

Labeling:

Label clearly: "Hazardous Waste - Solid - Toxic - Halogenated Organic."

List constituents: "5-Chloro-2-(2-ethylphenoxy)aniline, Nitrile Gloves, Paper Wipes."[1]

[2][3]

B. Liquid Waste (Mother Liquors, Solutions)[3]
Compatibility Check: Ensure the waste stream is pH 6-10.[1][2][3]

Warning: Mixing anilines with strong acids (pH < 2) can generate heat and precipitate

salts, complicating incineration.[3]

Warning: Mixing with oxidizers (Nitric Acid, Peroxides) can cause explosive

polymerization.[3]

Collection:

Pour into a dedicated Halogenated Solvent Waste container (e.g., amber glass or HDPE

carboy).[3]

Do NOT fill >90% capacity to allow for thermal expansion.[2][3]

Labeling:

Label: "Hazardous Waste - Liquid - Halogenated Solvent."

List all solvents (e.g., "Dichloromethane 90%, 5-Chloro-2-(2-ethylphenoxy)aniline
<1%").

C. Spill Cleanup Procedure
Evacuate & Ventilate: Clear the immediate area.[3] If powder is airborne, wait 15 minutes for

settling.[3]

Don PPE: Put on double gloves, goggles, and respirator.[3]
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Containment:

Solid Spill: Cover with a damp paper towel (water or mineral oil) to prevent dust

generation.[3] Scoop carefully.

Liquid Spill: Encircle with a vermiculite or diatomaceous earth dike.[1][3] Absorb inward.

Decontamination:

Scrub the surface with a surfactant solution (soapy water).[3] Aniline residues are oily and

hydrophobic; water alone is ineffective.[3]

Perform a final wipe with ethanol or isopropanol to remove trace organic residues, then

wash again with soap/water.[1][3]

Disposal: Place all cleanup materials into the Solid Waste container (Section A).

Visualized Disposal Decision Workflow
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Waste Generation:
5-Chloro-2-(2-ethylphenoxy)aniline

Determine Physical State

Solid Waste
(Powder, Wipes, PPE)

Solid

Liquid Waste
(Solutions, Mother Liquor)

Liquid

Double Bag in 6-mil Poly
Place in HDPE Drum

Contains Halogenated Solvents?
(DCM, Chloroform)

Container: Halogenated Solvent Waste
(Red Label)

Yes

Container: Non-Halogenated Organic Waste
(Clear Label)

No (e.g. Methanol only)

Label: 'Toxic, Halogenated Organic'
List CAS & Concentration

Schedule EHS Pickup
(Incineration Required)

Click to download full resolution via product page

Caption:Figure 1: Decision tree for segregating and packaging 5-Chloro-2-(2-
ethylphenoxy)aniline waste streams to ensure compliance with incineration protocols.
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Incompatibility & Storage Matrix
Critical Safety Rule: Store 5-Chloro-2-(2-ethylphenoxy)aniline in a cool, dry, dark cabinet,

segregated from the following:

Incompatible Class Example Chemicals Potential Reaction

Strong Oxidizers
Nitric Acid, Perchlorates,

Permanganates

Fire/Explosion: Anilines are

electron-rich and oxidize

rapidly, generating intense

heat.[1][2][3]

Acid Chlorides/Anhydrides
Acetyl Chloride, Acetic

Anhydride

Exothermic Reaction: Vigorous

acylation releases HCl gas and

heat.[3]

Strong Acids Sulfuric Acid, Hydrochloric Acid

Salt Formation: Exothermic

reaction; may cause container

pressurization if sealed too

quickly.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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